Cas no 1805249-22-2 (2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol)

• Product Name: 2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol
• CAS No: 1805249-22-2
• MF: C₇H₃BrF₄OS
• MW: 291.060734033585
• CID: 4971940
• Update Time: 2025-10-28

2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol

• Inchi： 1S/C7H3BrF4OS/c8-4-1-3(9)2-5(6(4)13)14-7(10,11)12/h1-2,13H
• InChI Key： UGEZSSADIISEAO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)SC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 4.1
• Topological Polar Surface Area: 45.5

Additional information on 2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol

Introduction to 2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol (CAS No. 1805249-22-2)

2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol (CAS No. 1805249-22-2) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive functional groups, including a bromine atom, a fluorine atom, and a trifluoromethylthio group, which collectively contribute to its chemical reactivity and biological activity.

The bromine atom in 2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol makes it an excellent substrate for various synthetic transformations, such as nucleophilic substitution reactions and cross-coupling reactions. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, enhancing its stability and bioavailability. The trifluoromethylthio group, on the other hand, is known for its strong electron-withdrawing effect and high lipophilicity, which can significantly influence the compound's biological activity and pharmacokinetic properties.

In recent years, there has been a growing interest in the use of 2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol as a building block for the development of novel therapeutic agents. Research has shown that compounds containing similar functional groups exhibit promising activities against various diseases, including cancer, infectious diseases, and neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol demonstrated potent anticancer activity by inhibiting key enzymes involved in cancer cell proliferation.

The synthetic accessibility of 2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol has also been a subject of extensive research. Several efficient synthetic routes have been developed to produce this compound on a large scale. One notable method involves the reaction of 4-fluoro-3-hydroxybenzotrifluoride with bromine in the presence of a suitable catalyst. This method offers high yields and excellent purity, making it suitable for industrial applications.

Beyond its use in pharmaceutical research, 2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol has found applications in other areas of chemistry and materials science. For example, it has been used as a precursor for the synthesis of advanced materials with unique optical and electronic properties. The combination of its functional groups allows for the creation of materials with tailored properties for specific applications.

In terms of safety and handling, it is important to note that while 2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol is not classified as a hazardous substance under current regulations, proper precautions should be taken during its handling to ensure safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure.

The future prospects for 2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol are promising. Ongoing research is focused on exploring new synthetic methods to improve its production efficiency and developing novel derivatives with enhanced biological activities. Additionally, there is a growing interest in understanding the mechanisms by which this compound exerts its effects at the molecular level, which could lead to new insights into disease mechanisms and potential therapeutic targets.

In conclusion, 2-Bromo-4-fluoro-6-(trifluoromethylthio)phenol (CAS No. 1805249-22-2) is a highly valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an attractive candidate for further research and development, paving the way for new advancements in these fields.